Cas no 2294-77-1 (9-ethyl-9H-fluorene-9-carboxylic acid)

• Product Name: 9-ethyl-9H-fluorene-9-carboxylic acid
• CAS No: 2294-77-1
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 6032497
• PubChem ID: 165833288
• Update Time: 2025-06-07

9-ethyl-9H-fluorene-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-9-carboxylic acid, 9-ethyl-
• 9-ethyl-9H-fluorene-9-carboxylic acid
• 2294-77-1
• EN300-1629616

• Inchi： 1S/C16H14O2/c1-2-16(15(17)18)13-9-5-3-7-11(13)12-8-4-6-10-14(12)16/h3-10H,2H2,1H3,(H,17,18)
• InChI Key： MVPDAKKNOVNINN-UHFFFAOYSA-N
• SMILES： C1(CC)(C(O)=O)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 238.099379685g/mol
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Melting Point: 181 °C
• Boiling Point: 330.6±9.0 °C(Predicted)
• pka: 4.66±0.20(Predicted)

Additional information on 9-ethyl-9H-fluorene-9-carboxylic acid

Introduction to 9-ethyl-9H-fluorene-9-carboxylic acid (CAS No. 2294-77-1)

9-ethyl-9H-fluorene-9-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS No. 2294-77-1, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of fluorene derivatives, which are known for their unique structural and electronic properties, making them valuable intermediates in the development of advanced materials and bioactive molecules.

The molecular structure of 9-ethyl-9H-fluorene-9-carboxylic acid consists of a fluorene core substituted with an ethyl group at the 9-position and a carboxylic acid functional group at the same position. This specific arrangement imparts distinct reactivity and binding capabilities, which have been exploited in various applications, particularly in medicinal chemistry and materials science. The presence of the carboxylic acid moiety allows for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, 9-ethyl-9H-fluorene-9-carboxylic acid has been extensively studied for its potential applications in drug discovery. Its rigid aromatic framework provides a stable scaffold for designing molecules with enhanced binding affinity and selectivity. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating small-molecule probes that interact with specific enzymes and receptors, facilitating the investigation of disease mechanisms and the identification of new therapeutic agents.

One notable area of research involving CAS No. 2294-77-1 is its incorporation into photodynamic therapy (PDT) agents. Fluorene derivatives are known for their excellent photophysical properties, including high molar absorptivity and long excited-state lifetimes, which are crucial for efficient energy transfer and singlet oxygen generation. The ethyl and carboxylic acid substituents in 9-ethyl-9H-fluorene-9-carboxylic acid further enhance its solubility and bioavailability, making it a promising candidate for developing next-generation PDT formulations.

The pharmaceutical industry has also explored 9-ethyl-9H-fluorene-9-carboxylic acid as a building block for antitumor agents. Its ability to modulate protein-protein interactions has been exploited in the design of molecules that disrupt oncogenic signaling pathways. Preclinical studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and transcription factors involved in cancer progression. These findings highlight the compound's potential as a lead molecule for further development into novel anticancer therapies.

Beyond pharmaceutical applications, CAS No. 2294-77-1 has found utility in materials science, particularly in the synthesis of organic semiconductors and luminescent materials. The fluorene core contributes to the compound's electron-deficient nature, making it suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Additionally, its fluorescence properties have been utilized in sensor technologies, where it serves as a fluorescent probe for detecting metal ions and other analytes.

The synthesis of 9-ethyl-9H-fluorene-9-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as 2-naphthol or fluorene derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements have made it more feasible to explore its diverse applications without compromising on quality or scalability.

In conclusion, CAS No. 2294-77-1, or strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>, represents a versatile compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation and discovery in these fields.